2-[[1-Ethyl-3-(trifluoromethyl)pyrazol-4-yl]amino]acetic acid

• IUPAC Name: 2-[[1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]amino]acetic acid
• InChI: InChI=1S/C8H10F3N3O2/c1-2-14-4-5(12-3-6(15)16)7(13-14)8(9,10)11/h4,12H,2-3H2,1H3,(H,15,16)
• InChI Key: VSLDVYPVTXSBFC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(F)(F)F)NCC(=O)O
• Molecular Formula: C8H10F3N3O2
• Molecular Weight: 237.18 g/mol

Description

• Pyrazole Derivative : It belongs to the pyrazole family, which is a class of N-heterocyclic compounds. Pyrazoles consist of a five-membered ring containing two adjacent nitrogen atoms—one pyrrole-type (proton donor) and one pyridine-type (proton acceptor). The substituent groups on the pyrazole ring significantly influence its properties.

Synthesis Analysis

The synthesis of this compound involves intricate steps. Researchers have focused on preparing structurally diverse pyrazole derivatives due to their applicability in various fields. Strategies include functionalizing rings (e.g., amines, carbaldehydes, halides) and forming fused systems, particularly bicyclic cores with 5:6 fusion. Recent advancements in this area have led to improved applications.

Molecular Structure Analysis

The molecular structure of 2-[[1-Ethyl-3-(trifluoromethyl)pyrazol-4-yl]amino]acetic acid comprises a pyrazole ring with an ethyl group, a trifluoromethyl group, and an amino group. The arrangement of these functional groups significantly impacts its properties.

Chemical Reactions Analysis

The compound can undergo various chemical reactions, including cyclizations, additions, and substitutions. For instance, a mixture of FeCl3 and polyvinyl pyrrolidine (PVP) accelerates the addition of certain components to the double bond, leading to the formation of pyrazole derivatives.

Physical And Chemical Properties Analysis

The compound’s physical properties include solubility, melting point, and stability. Its chemical properties relate to reactivity, acidity/basicity, and interactions with other molecules. Experimental data would provide more accurate details.

Safety and Hazards

Safety considerations involve toxicity, handling precautions, and potential environmental impact. Consult relevant safety data sheets and conduct risk assessments before working with this compound.

Future Directions

Future research should explore additional synthetic routes, optimize reaction conditions, and investigate novel applications. Collaborations across disciplines can enhance our understanding of this compound’s potential.